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Compound of Interest

Compound Name: 1-Methyl-Inosine-d3

Cat. No.: B15145174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-Methyl-Inosine-d3, a

crucial deuterated internal standard for quantitative bioanalysis. This document details its

commercial availability, presents a comparative analysis of supplier specifications, outlines a

representative experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS), and illustrates its relevance within the biological context of tRNA

modification pathways.

Commercial Suppliers and Quantitative Data
1-Methyl-Inosine-d3 is available from several reputable commercial suppliers catering to the

research and drug development sectors. The following table summarizes the key quantitative

data available for 1-Methyl-Inosine-d3 from leading suppliers. Please note that while efforts

were made to obtain complete data, isotopic enrichment and specific formulation details are not

always readily available on public-facing documents and may require direct inquiry with the

supplier.
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Supplier Product Code Purity
Isotopic
Enrichment

Available
Formulations

MedchemExpres

s
HY-113136S1 99.0%[1] Not specified Solid/Powder[2]

LGC Standards TRC-M313602 Not specified Not specified
Solid/Powder (10

mg)[3]

Clearsynth Not specified Not specified Not specified
Inquire for

details[4]

It is a common practice for suppliers of stable isotope-labeled compounds to offer products with

a chemical purity of 98% or greater and an isotopic enrichment of ≥98%. However, verification

for this specific product requires consultation of the certificate of analysis.

Role in Biological Systems: The tRNA Methylation
Pathway
1-Methylinosine is a modified nucleoside found in transfer RNA (tRNA), playing a vital role in

ensuring the fidelity and efficiency of protein synthesis.[5] The methylation of inosine at the N1

position is a post-transcriptional modification catalyzed by the enzyme tRNA (guanine-N1-)-

methyltransferase, commonly known as Trm5.[6] This enzyme utilizes S-adenosyl methionine

(SAM) as a methyl donor to introduce a methyl group onto the guanine or inosine base at

position 37 of the tRNA anticodon loop.[5]

The following diagram illustrates the enzymatic methylation of inosine in the tRNA modification

pathway.
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Enzymatic methylation of inosine in tRNA by Trm5.

Experimental Protocol: Quantification of 1-
Methylinosine in Urine using LC-MS/MS
The following is a representative experimental protocol for the quantification of 1-methylinosine

in a biological matrix, such as urine, using 1-Methyl-Inosine-d3 as an internal standard. This

protocol is synthesized from established methodologies for the analysis of modified

nucleosides.[7][8]

1. Objective: To accurately quantify the concentration of 1-methylinosine in human urine

samples by utilizing a stable isotope-labeled internal standard for isotope-dilution liquid

chromatography-tandem mass spectrometry (LC-MS/MS).
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2. Materials and Reagents:

1-Methylinosine (analyte standard)

1-Methyl-Inosine-d3 (internal standard)

Acetonitrile (LC-MS grade)

Ammonium acetate (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Urine samples

Microcentrifuge tubes

Syringe filters (0.22 µm)

3. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., SeQuant® ZIC®-HILIC)

[7]

4. Standard and Internal Standard Preparation:

Prepare stock solutions of 1-methylinosine and 1-Methyl-Inosine-d3 in a suitable solvent

(e.g., water or methanol) at a concentration of 1 mg/mL.

Prepare a series of working standard solutions of 1-methylinosine by serial dilution of the

stock solution to create a calibration curve.

Prepare a working internal standard solution of 1-Methyl-Inosine-d3 at a fixed concentration

(e.g., 1 µg/mL).[7]
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5. Sample Preparation:

Thaw frozen urine samples at room temperature.

Vortex the samples to ensure homogeneity.

To 100 µL of urine in a microcentrifuge tube, add 10 µL of the 1-Methyl-Inosine-d3 internal

standard working solution.

Add 300 µL of acetonitrile to precipitate proteins.[9]

Vortex the mixture vigorously for 1 minute.

Centrifuge the samples at 14,000 x g for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase.

Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

6. LC-MS/MS Analysis:

LC Conditions:

Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

Mobile Phase A: 20 mM Ammonium acetate in water[7]

Mobile Phase B: Acetonitrile[7]

Gradient: A typical gradient would start at a high percentage of organic solvent (e.g., 95%

B) and gradually decrease to elute the polar analytes.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both 1-methylinosine and 1-Methyl-Inosine-d3. The exact m/z values will

depend on the instrument and adduct formation but will be based on the molecular

weights of the analyte and the internal standard.

Optimize collision energy and other MS parameters for maximum signal intensity.

7. Data Analysis:

Generate a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte standards.

Determine the concentration of 1-methylinosine in the urine samples by interpolating their

peak area ratios from the calibration curve.

The use of the deuterated internal standard corrects for variations in sample preparation,

matrix effects, and instrument response.[10]

The following workflow diagram illustrates the key steps in the LC-MS/MS analysis of 1-

methylinosine.
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LC-MS/MS Workflow for 1-Methylinosine Quantification
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Workflow for 1-Methylinosine quantification.
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This technical guide provides a foundational understanding of 1-Methyl-Inosine-d3 for

research applications. For specific applications and troubleshooting, it is recommended to

consult the detailed product documentation from the respective suppliers and relevant scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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